N-(1-isoxazol-3-ylethyl)-N-methyl-2-(5-oxo-1,6-naphthyridin-6(5H)-yl)acetamide

• IUPAC Name: N-methyl-N-[1-(1,2-oxazol-3-yl)ethyl]-2-(5-oxo-1,6-naphthyridin-6-yl)acetamide
• InChI: InChI=1S/C16H16N4O3/c1-11(13-6-9-23-18-13)19(2)15(21)10-20-8-5-14-12(16(20)22)4-3-7-17-14/h3-9,11H,10H2,1-2H3
• InChI Key: GREWUUQLKRLEBX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NOC=C1)N(C)C(=O)CN2C=CC3=C(C2=O)C=CC=N3
• Molecular Formula: C16H16N4O3
• Molecular Weight: 312.32 g/mol

Description

"N-(1-isoxazol-3-ylethyl)-N-methyl-2-(5-oxo-1,6-naphthyridin-6(5H)-yl)acetamide" is a chemical compound with potential pharmacological properties. Its synthesis, molecular structure analysis, and chemical properties are of significant interest in the field of medicinal chemistry.

Synthesis Analysis

The synthesis of compounds similar to "N-(1-isoxazol-3-ylethyl)-N-methyl-2-(5-oxo-1,6-naphthyridin-6(5H)-yl)acetamide" often involves multi-step reactions starting from common intermediates such as 2-chloro-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide. These compounds are generally characterized by techniques like IR, NMR, Mass spectra, and elemental analysis (Ramalingam et al., 2019).

Molecular Structure Analysis

Molecular structure analysis of such compounds is typically performed using XRD, FT-IR, UV-Vis, and NMR techniques. Theoretical calculations, such as those performed using density functional theory (DFT), help to obtain detailed information about molecular and chemical properties (Gültekin et al., 2020).

Chemical Reactions and Properties

Compounds like "N-(1-isoxazol-3-ylethyl)-N-methyl-2-(5-oxo-1,6-naphthyridin-6(5H)-yl)acetamide" can exhibit various chemical reactions. For instance, N-hydroxy-2-(naphthalene-2-ylsulfanyl)-acetamide, a related compound, has been identified as a potent inhibitor of aminopeptidase N (APN), indicating its reactivity and potential as a biochemical tool (Lee et al., 2005).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and stability, are crucial for their practical applications. These properties are often determined experimentally and are essential for understanding the compound's behavior in different environments.

Chemical Properties Analysis

The chemical properties, including reactivity, potential biological activity, and interaction with other molecules, are key areas of study. For instance, studies on similar naphthyridine derivatives have shown significant antibacterial activity, indicating their chemical properties and potential applications (Kundenapally et al., 2019).